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Compound of Interest

Compound Name: Methallyl alcohol

Cat. No.: B149260

Technical Support Center: Safe Handling of
Methallyl Alcohol

This guide provides essential information for researchers, scientists, and drug development
professionals on managing the flammability and reactivity hazards associated with methallyl
alcohol.

Frequently Asked Questions (FAQSs)
Q1: What are the primary flammability hazards of methallyl alcohol?

Al: Methallyl alcohol is a flammable liquid and vapor.[1][2] Its vapor can form explosive
mixtures with air and may travel to an ignition source and flash back.[2][3][4] It is classified as a
Flammable Liquid, Category 3.[1][5]

Q2: What are the key reactivity hazards | should be aware of?

A2: Methallyl alcohol can react vigorously with strong oxidizing agents.[4][5][6][7] It may also
react exothermically with reducing agents to release hydrogen gas.[4][5][6][7] It is incompatible
with strong acids, acid chlorides, and acid anhydrides.[2][8]

Q3: What happens when methallyl alcohol is involved in a fire?
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A3: Combustion of methallyl alcohol can produce irritating and toxic gases, including carbon
monoxide and carbon dioxide.[3][5][6] Containers of methallyl alcohol may explode when
heated in a fire.[2][3]

Q4: Can methallyl alcohol undergo hazardous polymerization?

A4: While some sources suggest it may polymerize explosively when heated or in a fire, others
state it will not polymerize.[3][9] Given the conflicting information, it is prudent to handle it with
caution, especially when heated.

Troubleshooting Guide
Problem: | smell a strong, pungent odor of methallyl alcohol in the lab.
e Immediate Action:

o Ensure adequate ventilation. If working in an open bench, move to a fume hood
immediately.[10]

o Check for any visible spills or leaks from your container.

o If a spill is found, follow the spill cleanup procedure outlined in the Experimental Protocols
section.

o If no spill is visible, ensure your container is tightly sealed.[1][3][5][11]
Problem: My experiment requires heating methallyl alcohol.
o Safety Precautions:

o Always heat methallyl alcohol in a well-ventilated area, preferably within a fume hood.
[10]

o Use a controlled heating source like a heating mantle or an oil bath. Avoid open flames.[2]

[3]

o Ensure that no incompatible materials, especially strong oxidizing agents, are nearby.[2][7]
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o Have appropriate fire extinguishing media (dry chemical, alcohol-resistant foam, or carbon
dioxide) readily available.[2][5][9]

Problem: | need to transfer methallyl alcohol between containers.
e Procedure:
o Perform the transfer in a well-ventilated area and away from ignition sources.[3][12]

o Ground and bond both the source and receiving containers to prevent static discharge.[2]
[315][11][12]

o Use non-sparking tools for opening and closing containers.[1][2][3][5][12]

Data Presentation

Table 1: Physical and Flammability Properties of Methallyl Alcohol

Property Value

Physical State Colorless liquid[4][6]

Odor Sharp, pungent[4][6]

Boiling Point 113-115 °C (235.4-239 °F)[1][13]
Flash Point 32-33 °C (90-91.4 °F)[1][11][13]
Autoignition Temperature 320 °C (608 °F)[13]

Vapor Density Heavier than air[2][3][4]
Solubility in Water Soluble[5][6][7]

Lower Explosive Limit (LEL) Data not available

Upper Explosive Limit (UEL) Data not available

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Tightly fitting safety goggles or a face shield.[4]
[5]

Eye/Face Protection

) ] Chemical-resistant gloves (e.g., Neoprene,
Skin Protection o )
Nitrile rubber), flame-resistant lab coat.[1][5]

Use in a well-ventilated area or with a NIOSH-
Respiratory Protection approved respirator for organic vapors if
exposure limits are exceeded.[1][12]

Experimental Protocols
Protocol for Safe Storage of Methallyl Alcohol

o Storage Location: Store in a cool, dry, well-ventilated area away from heat, sparks, open
flames, and other ignition sources.[1][2][3] The storage area should be designated as a
"flammables area."[3][12][13]

o Container: Keep the container tightly closed.[1][3][5][11]

¢ Incompatible Materials: Store separately from strong oxidizing agents, strong acids, acid
chlorides, and acid anhydrides.[2][8]

e Grounding: Ensure storage containers are properly grounded.[2]

Protocol for Handling a Small Methallyl Alcohol Spill ( <
1 Liter)

o Alert Personnel: Immediately alert others in the vicinity of the spill.[14]

» Eliminate Ignition Sources: Turn off all nearby ignition sources (e.g., hot plates, open flames).
[51I6][12]

o Ventilation: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at
the lowest practical height.[12][15]
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» Personal Protective Equipment (PPE): Don the appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[5][14]

o Containment: Contain the spill using a non-combustible absorbent material like sand, earth,
or vermiculite.[2][6][12][15] Do not use combustible materials like paper towels.[15]

o Absorption: Carefully apply the absorbent material over the spill, working from the outside in.
[14]

o Collection: Once the liquid is absorbed, use non-sparking tools to collect the material into a
suitable, sealable container for hazardous waste.[3][5][6][12]

o Decontamination: Clean the spill area with soap and water.[14]

o Disposal: Label the waste container appropriately and dispose of it according to your
institution's hazardous waste procedures.[5][14]

Visualizations
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Methallyl Alcohol Spill Response Workflow

Alert Personnel & Evacuate Area

Assess Spill Size

<1 Liter

> 1 Liter

Don Appropriate PPE Call Emergency Services

Eliminate Ignition Sources

Contain with Absorbent Material

Collect Waste with Non-Sparking Tools

Decontaminate Area

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: Decision workflow for responding to a methallyl alcohol spill.
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Key Safe Handling Practices for Methallyl Alcohol
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Caption: Logical relationships of safe handling practices for methallyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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